Cas no 1466454-27-2 (3-iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline)

• Product Name: 3-iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline
• CAS No: 1466454-27-2
• MF: C₁₁H₁₁IN₂S
• MW: 330.187913179398
• CID: 5190247
• PubChem ID: 65719578
• Update Time: 2025-10-21

3-iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanamine, N-(3-iodophenyl)-4-methyl-
• 3-iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline

• Inchi： 1S/C11H11IN2S/c1-8-11(15-7-14-8)6-13-10-4-2-3-9(12)5-10/h2-5,7,13H,6H2,1H3
• InChI Key： WAIRBZSKBKYWQD-UHFFFAOYSA-N
• SMILES： S1C(CNC2=CC=CC(I)=C2)=C(C)N=C1

Additional information on 3-iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline

Introduction to 3-Iodo-N-(4-Methyl-1,3-Thiazol-5-yl)methylaniline (CAS No. 1466454-27-2)

3-Iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline (CAS No. 1466454-27-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an iodo group and a thiazole moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common structural motif in many biologically active compounds. The presence of the iodo group in 3-Iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline not only enhances its reactivity but also provides a handle for further functionalization, making it an attractive starting material for the development of novel drugs and therapeutic agents.

Recent studies have highlighted the potential of 3-Iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline in various biological applications. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-cancer properties. Specifically, these derivatives have been found to inhibit the growth of several cancer cell lines, including those resistant to conventional therapies. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, 3-Iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline has also been explored for its potential as an anti-inflammatory agent. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives of this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of 3-Iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline has also been extensively studied. Researchers have developed efficient synthetic routes to access this compound and its derivatives using various methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These synthetic strategies not only improve the yield and purity of the final products but also allow for the introduction of diverse functional groups, thereby expanding the scope of potential applications.

In the context of drug discovery, 3-Iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline has been used as a key intermediate in the synthesis of small molecules targeting specific biological targets. For example, a recent study published in the European Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of thiazole-based compounds derived from 3-Iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline. These compounds were found to exhibit high potency and selectivity against specific protein kinases involved in cancer progression.

The pharmacological properties of 3-Iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline and its derivatives have been further investigated through preclinical studies. In vivo experiments using animal models have shown that these compounds can effectively reduce tumor size and improve survival rates without significant toxicity. These findings underscore the therapeutic potential of 3-Iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline and its derivatives as novel anti-cancer agents.

Beyond cancer and inflammation, 3-Iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that certain derivatives may have neuroprotective effects, potentially useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanisms underlying these effects are still under investigation but are thought to involve modulation of oxidative stress and neuroinflammation.

In conclusion, 3-Iodo-N-(4-methyl-1,3-thiazol-5-yl)methylaniline (CAS No. 1466454-27-2) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic flexibility make it an attractive starting material for the development of novel bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further solidifying its importance in the field.